Cas no 3534-77-8 (Phenol,4,6-dichloro-4',6'-dimethyl-2,2'-[(methylimino)dimethylene]di- (7CI,8CI))

• Product Name: Phenol,4,6-dichloro-4',6'-dimethyl-2,2'-[(methylimino)dimethylene]di- (7CI,8CI)
• CAS No: 3534-77-8
• MF: C₁₇H₁₉Cl₂NO₂
• MW: 340.244262933731
• CID: 318207
• PubChem ID: 240936
• Update Time: 2025-04-19

Phenol,4,6-dichloro-4',6'-dimethyl-2,2'-[(methylimino)dimethylene]di- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,6-dichloro-4',6'-dimethyl-2,2'-[(methylimino)dimethylene]di- (7CI,8CI)
• 2-[[(3,5-dichloro-2-hydroxyphenyl)methyl-methylamino]methyl]-4,6-dimethylphenol
• 2,4-dichloro-6-{[(2-hydroxy-3,5-dimethylbenzyl)(methyl)amino]methyl}phenol
• AC1L669M
• AC1Q3MA0
• AR-1D3525
• CTK4H4328
• HMS3089E23
• N-(3.5-Dichlor-2-hydroxy-benzyl)-N-(2-hydroxy-3.5-dimethyl-benzyl)-methylamin
• N-< 3.5-Dichlor-2-hydroxy-benzyl> -N-< 2-hydroxy-3.5-dimethyl-benzyl> -methylamin
• NSC47915
• NSC48866
• 3534-77-8
• CHEMBL1735335
• NSC-47915
• SMR001556919
• DTXSID00286822
• NSC-48866
• MLS002667147

• Inchi： 1S/C17H19Cl2NO2/c1-10-4-11(2)16(21)12(5-10)8-20(3)9-13-6-14(18)7-15(19)17(13)22/h4-7,21-22H,8-9H2,1-3H3
• InChI Key： ZYFVGABFAJUTDB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)CN(C)CC1C=C(C)C=C(C)C=1O)Cl

Computed Properties

• Exact Mass: 339.07947
• Monoisotopic Mass: 339.0792842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7
• LogP: 4.65340